Cas no 2248273-99-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate
• CAS No: 2248273-99-4
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 6168807
• PubChem ID: 165729876
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate
• EN300-6516762
• 2248273-99-4

• Inchi： 1S/C19H25NO4/c1-4-6-7-10-13-19(3,5-2)18(23)24-20-16(21)14-11-8-9-12-15(14)17(20)22/h8-9,11-12H,4-7,10,13H2,1-3H3
• InChI Key： CHLGFOXNLJSBFA-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CC)CCCCCC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-Ethyl-2-Methyloctanoate: A Comprehensive Overview

The compound with CAS No. 2248273-99-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines the isoindole moiety with an ester functional group. The isoindole ring system, a derivative of indole, is a key structural feature that contributes to the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry and materials science. For instance, researchers have explored the potential of 1,3-dioxo isoindole derivatives as building blocks for drug development due to their ability to form stable complexes with biological targets. The ester group in this compound further enhances its reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-2-methyloctanoate typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. The use of transition metal catalysts has been shown to significantly improve the yield and selectivity of these reactions. Recent advancements in catalytic methods have enabled the scalable production of this compound, making it more accessible for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solvent-based reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, with findings indicating moderate stability under ambient conditions.

Applications of 1,3-dioxo isoindole derivatives span across multiple industries. In the pharmaceutical sector, these compounds are being investigated for their potential as anti-inflammatory and anticancer agents. Recent clinical trials have shown promising results in reducing inflammation markers in preclinical models. Additionally, the ester functionality of this compound makes it an attractive candidate for use in bioconjugation reactions, where it can serve as a linker between biomolecules and imaging agents.

From a materials science perspective, isoindole derivatives have found applications in the development of advanced materials such as polymers and liquid crystals. The unique electronic properties of the isoindole ring system contribute to the formation of stable molecular architectures. Recent research has focused on incorporating these compounds into self-healing polymers, where they act as cross-linking agents that enhance material durability.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-Ethyl-Ethylmethyloctanoate (CAS No. 224827399) is a versatile compound with a wide range of applications across pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.